Cas no 1162040-34-7 (Benzeneacetamide, α-amino-N-(1-methylethyl)-)

• Product Name: Benzeneacetamide, α-amino-N-(1-methylethyl)-
• CAS No: 1162040-34-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5524414
• Update Time: 2025-06-08

Benzeneacetamide, α-amino-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, α-amino-N-(1-methylethyl)-

• Inchi： 1S/C11H16N2O/c1-8(2)13-11(14)10(12)9-6-4-3-5-7-9/h3-8,10H,12H2,1-2H3,(H,13,14)
• InChI Key： AOCWCZLEZLZYQF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)C(=O)NC(C)C

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 372.6±35.0 °C(Predicted)
• pka: 14.85±0.46(Predicted)

Additional information on Benzeneacetamide, α-amino-N-(1-methylethyl)-

Professional Introduction to Benzeneacetamide, α-amino-N-(1-methylethyl)- (CAS No. 1162040-34-7)

Benzeneacetamide, α-amino-N-(1-methylethyl)-, with the chemical identifier CAS No. 1162040-34-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative exhibits a unique structural configuration that positions it as a valuable intermediate in the development of novel therapeutic agents. The presence of both an amino group and an isobutyl substituent on the benzeneacetamide core imparts distinct reactivity and potential biological activity, making it a subject of extensive research and exploration.

The< strong>Benzeneacetamide, α-amino-N-(1-methylethyl)- molecule belongs to the broader class of amides, which are well-documented for their role in drug design and medicinal chemistry. Amides are characterized by the -CO-NH- functional group, which can participate in various chemical transformations, including nucleophilic acyl substitutions, hydrogen bonding interactions, and protease inhibition. The specific substitution pattern in Benzeneacetamide, α-amino-N-(1-methylethyl)- influences its pharmacokinetic properties, solubility, and metabolic stability, all of which are critical factors in pharmaceutical development.

In recent years, there has been growing interest in amide-based compounds due to their versatility and efficacy as pharmacophores. The< strong>Benzeneacetamide, α-amino-N-(1-methylethyl)- structure provides a scaffold that can be modified to target various biological pathways. For instance, modifications at the amino group can introduce chiral centers, enhancing binding affinity to specific receptors. Similarly, alterations at the isobutyl side chain can fine-tune lipophilicity and metabolic clearance rates.

One of the most compelling aspects of Benzeneacetamide, α-amino-N-(1-methylethyl)- is its potential application in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug therapy, with many successful drugs designed to modulate enzymatic activity. The amide moiety serves as an excellent anchor for hydrogen bonding interactions with enzyme active sites, while the isobutyl group can occupy hydrophobic pockets. This dual functionality makes it an attractive candidate for developing inhibitors of therapeutic relevance.

Recent studies have highlighted the< strong>Benzeneacetamide, α-amino-N-(1-methylethyl)- compound's role in addressing neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors has been explored in preclinical models. Research indicates that derivatives of this compound may exhibit neuroprotective properties by modulating neurotransmitter release and receptor activity. These findings are particularly promising for conditions such as Alzheimer's disease and Parkinson's disease, where enzyme inhibition and neuroprotection are key therapeutic goals.

The synthesis of< strong>Benzeneacetamide, α-amino-N-(1-methylethyl)- involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the formation of an amide bond between benzoyl chloride and isobutylamine, followed by subsequent functionalization to introduce the amino group at the appropriate position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity. These methods underscore the compound's importance as a building block in complex molecular architectures.

The< strong>CAS No. 1162040-34-7 registry number ensures standardized identification and communication within the scientific community. This systematic naming convention facilitates accurate documentation in research papers, patents, and regulatory submissions. The compound's detailed characterization through spectroscopic methods such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and mass spectrometry provides essential data for quality control and purity assessment during pharmaceutical manufacturing.

In conclusion,< strong>Benzeneacetamide, ��-amino-N-(1-methylethyl)- represents a fascinating compound with broad applications in medicinal chemistry and drug discovery. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will remain at the forefront of pharmaceutical innovation.